Cas no 438221-81-9 (2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid)

2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid is a quinoline-based carboxylic acid derivative with potential applications in pharmaceutical and material science research. Its structure features a substituted phenyl ring linked to a methylquinoline core, offering versatility for further functionalization. The isobutoxy group enhances lipophilicity, which may improve membrane permeability in biological systems. The carboxylic acid moiety provides a reactive site for conjugation or salt formation, facilitating solubility modulation. This compound is of interest for its potential as an intermediate in synthesizing bioactive molecules or as a ligand in coordination chemistry. Its well-defined structure and functional groups make it a valuable scaffold for medicinal chemistry and drug development studies.

2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid structure

438221-81-9 structure

Product Name:2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid

CAS No:438221-81-9

MF:C₂₁H₂₁NO₃

MW:335.396345853806

MDL:MFCD03074560

CID:3111293

PubChem ID:842809

Update Time:2025-06-14

2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

- 2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid
- 2-(3-isobutoxyphenyl)-6-methylquinoline-4-carboxylicacid
- Oprea1_804709
- VS-05493
- H20892
- 6-methyl-2-[3-(2-methylpropoxy)phenyl]quinoline-4-carboxylic acid
- MFCD03074560
- BBL016705
- AKOS003308555
- SB72258
- STK431012
- CS-0317797
- 2-(3-isobutoxyphenyl)-6-methyl-4-quinolinecarboxylic acid
- 438221-81-9
- AK-968/41170481
- ALBB-000497
- MDL： MFCD03074560
- Inchi： 1S/C21H21NO3/c1-13(2)12-25-16-6-4-5-15(10-16)20-11-18(21(23)24)17-9-14(3)7-8-19(17)22-20/h4-11,13H,12H2,1-3H3,(H,23,24)
- InChI Key： KQCMTINULIFPGT-UHFFFAOYSA-N
- SMILES： O(C1C=CC=C(C=1)C1C=C(C(=O)O)C2C=C(C)C=CC=2N=1)CC(C)C

Computed Properties

Exact Mass: 335.15214353Da
Monoisotopic Mass: 335.15214353Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 25
Rotatable Bond Count: 5
Complexity: 452
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 5
Topological Polar Surface Area: 59.4Å²

2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	I014075-250mg	2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid	438221-81-9		250mg	$ 185.00	2022-06-04
TRC	I014075-500mg	2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid	438221-81-9		500mg	$ 300.00	2022-06-04
TRC	I014075-1000mg	2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid	438221-81-9		1g	$ 480.00	2022-06-04
abcr	AB380043-500 mg	6-Methyl-2-[3-(2-methylpropoxy)phenyl]quinoline-4-carboxylic acid	438221-81-9		500MG	€195.40	2022-06-10
abcr	AB380043-1 g	6-Methyl-2-[3-(2-methylpropoxy)phenyl]quinoline-4-carboxylic acid	438221-81-9		1g	€228.00	2022-06-10
abcr	AB380043-5 g	6-Methyl-2-[3-(2-methylpropoxy)phenyl]quinoline-4-carboxylic acid	438221-81-9		5g	€618.00	2022-06-10
abcr	AB380043-10 g	6-Methyl-2-[3-(2-methylpropoxy)phenyl]quinoline-4-carboxylic acid	438221-81-9		10g	€1,008.00	2022-06-10
Chemenu	CM265324-1g	2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid	438221-81-9	97%	1g	$198	2022-06-11
Chemenu	CM265324-5g	2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid	438221-81-9	97%	5g	$429	2021-08-18
abcr	AB380043-500mg	6-Methyl-2-[3-(2-methylpropoxy)phenyl]quinoline-4-carboxylic acid; .	438221-81-9		500mg	€205.00	2025-04-18

2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid Related Literature

1. Emulsion soft templating of carbide-derived carbon nanospheres with controllable porosity for capacitive electrochemical energy storage†

M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
2. Distinct roles of SNARE-mimicking lipopeptides during initial steps of membrane fusion†

Alena Koukalová,Šárka Pokorná,Aimee L. Boyle,Nestor Lopez Mora,Alexander Kros,Martin Hof,Radek Šachl Nanoscale, 2018,10, 19064-19073
3. Excimer and exciplex formation in a pair of bright phosphorescent isomers constructed from Cu3(pyrazolate)3 and Cu3I3 coordination luminophores†

Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
4. Distinct correlation between (CN2)x units and pores: a low-cost method for predesigned wide range control of micropore size of porous carbon†

Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
5. Emulsion technologies for multicellular tumour spheroid radiation assays†

Kay S. McMillan,Anthony G. McCluskey,Annette Sorensen,Marie Boyd,Michele Zagnoni Analyst, 2016,141, 100-110

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid

Comprehensive Overview of 2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid (CAS No. 438221-81-9)

2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid (CAS No. 438221-81-9) is a specialized quinoline derivative that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its unique isobutoxyphenyl and methylquinoline moieties, exhibits potential applications in drug development, particularly in targeting inflammatory pathways and enzyme modulation. Its molecular structure, combining a carboxylic acid functional group with a quinoline core, makes it a versatile intermediate for synthesizing bioactive molecules.

In recent years, the demand for quinoline-based compounds has surged due to their role in developing therapeutics for chronic diseases. Researchers are particularly interested in 2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid for its potential to inhibit specific enzymes involved in inflammatory responses. This aligns with the growing focus on precision medicine and targeted therapies, which are among the most searched topics in biomedical literature. The compound’s CAS No. 438221-81-9 is frequently referenced in patent filings and academic papers, highlighting its relevance in cutting-edge research.

The synthesis of 2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid involves multi-step organic reactions, including Friedel-Crafts alkylation and cyclization techniques. Its isobutoxy side chain enhances lipophilicity, which is critical for improving membrane permeability in drug candidates. This property is especially valuable in the design of central nervous system (CNS) drugs, a hot topic in pharmaceutical forums and AI-driven drug discovery platforms. The compound’s methylquinoline scaffold also contributes to its stability, making it a preferred choice for long-term studies.

From an industrial perspective, CAS No. 438221-81-9 is often explored for its scalability in production. Manufacturers are optimizing processes to reduce costs while maintaining high purity, addressing the cost-effectiveness concerns frequently raised in pharmaceutical outsourcing discussions. Additionally, the compound’s potential as a fluorescence probe has sparked interest in diagnostic applications, another trending area in biomedical research.

Environmental and safety profiles of 2-(3-Isobutoxyphenyl)-6-methylquinoline-4-carboxylic acid are rigorously evaluated to comply with global regulatory standards. Its low toxicity and biodegradability make it a sustainable option for green chemistry initiatives, a priority for modern life sciences companies. As the scientific community continues to explore its applications, CAS No. 438221-81-9 remains a promising candidate for next-generation therapeutics and diagnostics.